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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587882

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage
of stock solutions for N1-Methoxymethyl picrinine (CAS: 1158845-78-3), an indole alkaloid
isolated from Alstonia scholaris[1][2]. Adherence to this protocol will ensure solution integrity,
concentration accuracy, and stability for use in various research applications, including
pharmacological and cell-based assays.

Compound Information and Properties

N1-Methoxymethyl picrinine is a derivative of the akuammiline alkaloid, picrinine[3][4].
Understanding its physicochemical properties is crucial for proper handling and solution
preparation. Key data is summarized in the table below.

Table 1: Physicochemical Properties of N1-Methoxymethyl Picrinine
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Property Value Source(s)
CAS Number 1158845-78-3 [5][6][7]
Molecular Formula C22H26N204 516171
Molecular Weight 382.45 g/mol [5]
Appearance Powder [51[6]

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Acetone, [5]
Ethyl Acetate

Store in a sealed, cool, dry
container. -20°C

Storage (Powder) [61[7]
recommended for long-term

storage.

Store in aliquots below -20°C
) for several months. For long-
Storage (Stock Solution) . ) [6][8]
term stability, -80°C is

recommended.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol details the steps to prepare a 10 mM stock solution of N1-Methoxymethyl
picrinine using Dimethyl Sulfoxide (DMSO) as the solvent. This is a common starting
concentration for subsequent serial dilutions for in vitro experiments.

Materials and Equipment

e N1-Methoxymethyl picrinine powder (CAS: 1158845-78-3)
¢ Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)
e Analytical balance (sensitive to 0.01 mg)

e Chemical fume hood
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Sterile microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

» N1-Methoxymethyl picrinine is an alkaloid intended for research use only. The toxicological
properties may not be fully characterized. Handle with care.

o Perform all weighing and initial solvent addition steps within a chemical fume hood to avoid
inhalation of the powder[9].

o Wear appropriate PPE at all times.

Step-by-Step Procedure

e Calculate Required Mass: To prepare a 10 mM stock solution, calculate the mass of N1-
Methoxymethyl picrinine required.

o Formula: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000
(mg/g)

o Example for 1 mL of 10 mM stock: Mass (mg) = 0.010 mol/L x 0.001 L x 382.45 g/mol x
1000 mg/g = 3.82 mg

» Weigh the Compound:

o Place a sterile, pre-labeled microcentrifuge tube or vial on the analytical balance and tare
it.

o Carefully weigh 3.82 mg of N1-Methoxymethyl picrinine powder directly into the tube
inside a chemical fume hood.
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e Dissolve the Compound:

o

Add 1 mL of sterile DMSO to the tube containing the compound.
o Cap the tube securely and vortex vigorously for 30-60 seconds to facilitate dissolution[10].

o Troubleshooting: If the compound does not fully dissolve, warm the tube to 37°C for 5-10
minutes and/or place it in an ultrasonic bath for a few minutes until the solution is clear[6]

[9].

o Visually inspect the solution against a light source to ensure no particulates remain. A
clear, homogenous solution is critical[9].

e Storage and Handling:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 20 uL) in sterile microcentrifuge tubes[8][9].

o Label each aliquot clearly with the compound name, concentration (10 mM), solvent
(DMSO), and preparation date.

o Store the aliquots upright in a freezer at -20°C for short-term storage (up to several
months) or at -80°C for long-term storage[6][8].

Preparation of Working Solutions

When preparing working solutions for cell-based assays, it is critical to minimize the final
concentration of DMSO to avoid solvent-induced cytotoxicity.

o Best Practice: The final DMSO concentration in cell culture media should not exceed 0.5%,
with a concentration of 0.1% being preferable[8][9].

o Example Dilution: To prepare a 10 uM working solution from a 10 mM stock, perform a
1:1000 dilution. Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium. This
results in a final DMSO concentration of 0.1%.

e Procedure: To prevent precipitation of the hydrophobic compound, add the stock solution to
the culture medium while gently swirling the medium[9]. Always prepare a vehicle control
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using the same final concentration of DMSO in the medium[8].

Workflow Visualization

The following diagram illustrates the key steps in the preparation of N1-Methoxymethyl
picrinine stock solutions.
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Safety Check:
Wear PPE, Use Fume Hood

Step 1: Calculate Mass
(e.g., 3.82 mg for 1 mL of 10 mM)

Step 2: Weigh Compound
Accurately weigh powder into a sterile vial

Step 3: Add Solvent
(e.g., 1 mL DMSO)

Step 4: Dissolve Compound
Vortex / Sonicate until solution is clear

No, aid dissolution
(warm/sonicate)

Fully Dissolved?

Step 5: Aliquot
Dispense into single-use volumes

Step 6: Store
-20°C (short-term)
-80°C (long-term)

Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing N1-Methoxymethyl picrinine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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